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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the International Union of Pure and Applied
Chemistry (IUPAC) definition of the hydron, its relationship to other hydrogen cations, and its
significance in chemical and biological sciences.

The Official IUPAC Definition of a Hydron

The IUPAC, through its "Gold Book" compendium of chemical terminology, defines a hydron
as the general name for the cation of hydrogen, denoted as H*.[1][2][3] This term is
intentionally broad and is to be used without regard to the nuclear mass of the hydrogen
isotope.[1][2] The recommendation to use the term "hydron" was formally made by IUPAC in
1988 to provide a precise and unifying term for the cationic form of hydrogen.[4]

It is crucial to distinguish "hydron" from "proton.” While "proton" is often used colloquially to
refer to H*, IUPAC recommends that "proton" be used specifically for the cation of the protium
isotope, *H*.[4] The term "hydron" encompasses the cations of all hydrogen isotopes.[4]
Calling the hydron simply a "hydrogen ion" is discouraged as this could also refer to the
hydrogen anion (hydride, H™).[4]

Speciation of Hydrons: Protons, Deuterons, and
Tritons

The general term "hydron" collectively refers to the following specific cations:
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e Proton (p or *H*): The cation of the protium isotope (*H).[4]
e Deuteron (d or 2H* or D*): The cation of the deuterium isotope (?H or D).[4][5]
e Triton (t or 3H* or T+): The cation of the tritium isotope (3H or T).[4][5]

The following table summarizes the quantitative data for the primary isotopes of hydrogen and
their corresponding hydrons.

. Natural . .
Isotope Isotopic Cation Cation Molar Mass
Abundance
Name Symbol Name Symbol (g-mol—?)
(%)
, 1.007825031
Protium H ~99.98 Proton IH*
9[6]
_ 2.014101777
Deuterium 2Hor D ~0.0156 Deuteron 2H* or D™ 8[7]
. _ 3.016049277
Tritium SHorT Trace Triton SH*or T+

7

Natural abundance can vary. Tritium is radioactive and occurs in trace amounts.

Chemical Properties and Behavior

The hydron is a fundamental species in chemistry, particularly in acid-base theories. In the
Bronsted-Lowry theory, an acid is defined as a hydron donor and a base as a hydron
acceptor.[4] Due to its nature as a bare nucleus (for *H*) and its resulting high charge density,
the unsolvated hydron does not exist in the condensed phase (liquids or solids).[4]

In agueous solutions, hydrons are solvated by water molecules. The simplest representation of
a solvated hydron is the hydronium ion (HsO™").[8] However, the actual structure of the
solvated proton is more complex, with species such as the Zundel cation (HsO2%) and the
Eigen cation (HoO4™") also playing a role in its diffusion through water.[4] For this reason, the
notation H*(aq) is often preferred to denote a solvated hydron without specifying the exact
nature of the hydrated species.[4]
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As a Lewis acid, the hydron can accept an electron pair from a Lewis base.[4] According to the
Hard/Soft Acid/Base (HSAB) theory, the bare hydron is considered an infinitely hard Lewis
acid.[4]

Experimental Protocols

The study of hydrons and their isotopes is central to many analytical techniques. While a
comprehensive review of all relevant experimental protocols is beyond the scope of this guide,
two key methodologies are highlighted below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To distinguish between different hydrogen isotopes (protium, deuterium) in a
molecule.

Methodology:

o Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCls, D20) to
minimize the solvent signal in *H NMR.

» 'H NMR Spectroscopy: Acquire a standard proton NMR spectrum. The chemical shifts of the
signals provide information about the electronic environment of the protium nuclei.

* 2H NMR Spectroscopy: If isotopic substitution is suspected or being studied, acquire a
deuterium NMR spectrum. The principles are similar to *H NMR, but the resonance
frequency is different.

o Data Analysis: Compare the spectra to identify the presence and location of different
hydrogen isotopes. The absence of a signal in the H NMR spectrum that is present in the
unlabeled compound, coupled with the appearance of a signal in the 2H NMR spectrum,
confirms deuteration.

Mass Spectrometry (MS)

Objective: To determine the isotopic composition of a molecule.

Methodology:
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« lonization: lonize the sample using an appropriate technique (e.g., Electrospray lonization,
Electron Impact).

* Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a
mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: Detect the abundance of ions at each m/z value.

+ Data Analysis: The substitution of a protium atom with a deuterium atom will result in an
increase in the molecular weight of the ion by approximately 1 Da. The presence of peaks
corresponding to these higher masses indicates the incorporation of deuterium. High-
resolution mass spectrometry can distinguish between the exact masses of *H and 2H.

Visualizing the Hydron Concept

The following diagrams illustrate the relationships between the hydrogen isotopes and the
concept of the hydron.

Hydrogen Isotopes

Protium (*H) Deuterium (2H)
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Caption: Relationship between hydrogen isotopes and their corresponding hydrons.
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Caption: The role of the hydron in Brgnsted-Lowry acid-base theory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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